Cas no 173693-54-4 (Withatatulin)

• Product Name: Withatatulin
• CAS No: 173693-54-4
• MF: C₂₈H₄₀O₅
• MW: 456.61420917511
• CID: 2035416
• Update Time: 2025-04-10

Withatatulin Chemical and Physical Properties

Names and Identifiers

• Withatatulin
• Ergost-24-en-26-oic acid, 5,6-epoxy-21,22-dihydroxy-1-oxo-, δ-lactone, (5β,6β,22R)-

• Inchi： 1S/C28H40O5/c1-15-12-22(32-25(31)16(15)2)18(14-29)20-8-7-19-17-13-24-28(33-24)10-5-6-23(30)27(28,4)21(17)9-11-26(19,20)3/h17-22,24,29H,5-14H2,1-4H3
• InChI Key： LFCKJIJHZMZCDM-UHFFFAOYSA-N
• SMILES： CC1CC(C(C2C3(C(C4C(CC3)C3(C5(C(O5)C4)CCCC3=O)C)CC2)C)CO)OC(=O)C=1C

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 621.7±35.0 °C(Predicted)
• pka: 14.56±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives